1-(1-Bromo-2-methylpropyl)-2,4-difluorobenzene
Overview
Description
“1-Bromo-2-methylpropane”, also known as “isobutyl bromide”, is a chemical compound with the formula C4H9Br . It’s used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “1-Bromo-2-methylpropane” is represented by the formula (CH3)2CHCH2Br . The compound has a molar mass of 137.01 g/mol .Chemical Reactions Analysis
“1-Bromo-2-methylpropane” has been used in a reaction with 1-ethylimidazole in a 140 °C oil bath to yield 97% 1-ethyl-1,3-isobutylimidazolium bromide .Physical And Chemical Properties Analysis
“1-Bromo-2-methylpropane” is a liquid with a refractive index of 1.435 (lit.) . It has a boiling point of 90-92 °C (lit.) and a density of 1.26 g/mL at 20 °C (lit.) . It also has various thermophysical properties .Scientific Research Applications
Organic Synthesis Applications
1-(1-Bromo-2-methylpropyl)-2,4-difluorobenzene is utilized as a precursor in the synthesis of complex organic compounds. For instance, it serves as an intermediate in the development of pharmaceutical agents, organic dyes, and organic electroluminescent materials. The synthesis approach from bromobenzene by nitration in water has been demonstrated to yield high purity products with significant efficiency (Xuan et al., 2010).
Materials Science and Luminescence
In the field of materials science, derivatives of 1-(1-Bromo-2-methylpropyl)-2,4-difluorobenzene, such as 1,8-naphthalimide derivatives, have been explored for their luminescence properties. These compounds exhibit phosphorescence at room temperature when in air-free solvent, a property that can be leveraged in the development of organic light-emitting diodes (OLEDs) and other photoluminescent materials (Ventura et al., 2014).
Organometallic Chemistry and Catalysis
In organometallic chemistry, 1-(1-Bromo-2-methylpropyl)-2,4-difluorobenzene and related compounds are valuable for studying metal-mediated reactions and catalysis. They act as ligands or intermediates in the formation of organometallic complexes, which are crucial in catalytic processes including hydrogenation, cross-coupling, and more. Research in this area focuses on understanding the reactivity and regioselectivity of these fluorinated compounds in organometallic contexts (Pike et al., 2017).
Safety and Hazards
properties
IUPAC Name |
1-(1-bromo-2-methylpropyl)-2,4-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrF2/c1-6(2)10(11)8-4-3-7(12)5-9(8)13/h3-6,10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNQVCWOSEGJYSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=C(C=C(C=C1)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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